
Safe Disposal and Handling of R78206

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: R78206

CAS No.: 124436-97-1

Cat. No.: B1678728

Get Quote

This guide provides essential safety and logistical information for the proper disposal and

handling of the chemical R78206, intended for researchers, scientists, and drug development

professionals. The following procedures are based on available safety data and general

laboratory best practices.

Chemical Identification:

Name: R78206[1]

CAS Number: 124436-97-1[1]

Chemical Formula: C22H29N3O3[1]

Primary Use: Research purposes as a pyridazinamine derivative that inhibits the formation of

poliovirus eclipse particles. This product is not intended for human or veterinary use.[1]

Safety and Handling Summary
A Safety Data Sheet (SDS) from Sigma-Aldrich classifies R78206 as not a hazardous

substance or mixture. However, standard laboratory precautions should always be observed.
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Category Recommendation

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, and eye

protection. Handle with gloves and use proper

glove removal technique to avoid skin contact.

First Aid - Inhalation Move the person to fresh air.

First Aid - Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

First Aid - Eye Contact
Rinse out with plenty of water. Remove contact

lenses if present and easy to do.

First Aid - Ingestion
Make the victim drink water (two glasses at

most). Consult a doctor if feeling unwell.

Storage

Store in a dry, dark place. For short-term

storage (days to weeks), maintain a temperature

of 0 - 4°C. For long-term storage (months to

years), store at -20°C.[1]

Shipping

R78206 is shipped under ambient temperature

as a non-hazardous chemical and is stable for

several weeks during ordinary shipping.[1]

Disposal Procedures for R78206
As R78206 is not classified as a hazardous substance, its disposal should follow institutional

and local guidelines for non-hazardous chemical waste.

Step-by-Step Disposal of R78206 Solutions
Consult Local Regulations: Before disposal, always consult your institution's Environmental

Health and Safety (EHS) department and local regulations for disposal of non-hazardous

chemical waste.[2][3]

Small Quantities: For small quantities of R78206 solutions, and with approval from your EHS

department, it may be permissible to dispose of them down the sink with copious amounts of

water.[2]
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Large Quantities: For larger volumes, or if drain disposal is not permitted, collect the waste in

a designated, properly labeled container. The label should clearly state "Non-hazardous

waste: R78206 solution."

Waste Collection: Arrange for pickup and disposal through your institution's hazardous waste

management program, even for non-hazardous materials, to ensure proper handling and

disposal.

Disposal of Empty R78206 Containers
Triple Rinse: Empty containers that held R78206 should be triple-rinsed with a suitable

solvent (e.g., water or another appropriate solvent that can dissolve the chemical residue).[3]

[4]

Collect Rinsate: The rinsate from the first rinse may need to be collected and disposed of as

chemical waste, following the procedures for R78206 solutions. Consult your EHS

guidelines.[4]

Deface Label: After thorough rinsing and air-drying, completely deface or remove the original

chemical label to prevent misidentification.[2][3]

Dispose of Container: The clean, defaced container can typically be disposed of in the

regular laboratory glass or plastic recycling stream, or as regular trash.[3]

Disposal of Contaminated Materials
Gloves and PPE: Dispose of contaminated gloves and other disposable personal protective

equipment in accordance with applicable laws and good laboratory practices for non-

hazardous chemical waste.

Labware: Glassware and other lab materials contaminated with R78206 should be

thoroughly cleaned. If disposable, they can be discarded as regular laboratory waste after

cleaning.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of R78206
and its associated containers.
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Disposal Procedure
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Caption: Workflow for the disposal of R78206 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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